molecular formula C20H28N2O2 B5549390 1,1'-(2,7-dimethyl-3,5-octadiyne-2,7-diyl)di(4-piperidinone)

1,1'-(2,7-dimethyl-3,5-octadiyne-2,7-diyl)di(4-piperidinone)

Cat. No. B5549390
M. Wt: 328.4 g/mol
InChI Key: VJJLWTIUAYCRDS-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds involves specific reactions and conditions. For instance, the synthesis of [1-(3,5-Dimethyl-2,3-dihydro-isoxazole-4-sulfonyl)-piperidin-4-yl}-diphenyl-methanol, a related compound, was achieved using spectroscopic techniques and confirmed by X-ray diffraction studies (S. Naveen et al., 2015).

Molecular Structure Analysis

Molecular structure analysis often involves X-ray diffraction and NMR studies. For example, the molecular structure of a related compound, 3,5-dimethyl-2,6-bis(2,4-dichlorophenyl) piperidin-4-one, was characterized by IR, 1H NMR, 13C NMR, and elemental analysis (J. Dineshkumar & P. Parthiban, 2022).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds depend on their functional groups and structural framework. For instance, the diastereoselective conjugate addition of organocuprates to 3,4-dimethyl-5,6-dihydro-2(1H)-pyridinones led to diastereoisomerically pure 3,4,4-trisubstituted 2-piperidinones, highlighting the chemical reactivity of such structures (Farhana Oueslati et al., 2007).

Physical Properties Analysis

The physical properties such as melting point, boiling point, solubility, and crystalline structure are determined by the compound's molecular framework. The crystal and molecular structure of related compounds often provide insights into their physical properties (I. Khan et al., 2013).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and functional group behavior, are crucial for understanding a compound's applications in various fields. The synthesis and reactions of 2, 5-dimethyl-4-(3′-hydroxy-3′-methyl-1′-butynyl)-4-piperidinol, for instance, provide insights into the chemical behavior of similar structures (I. N. Azerbaev et al., 1971).

properties

IUPAC Name

1-[2,7-dimethyl-7-(4-oxopiperidin-1-yl)octa-3,5-diyn-2-yl]piperidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H28N2O2/c1-19(2,21-13-7-17(23)8-14-21)11-5-6-12-20(3,4)22-15-9-18(24)10-16-22/h7-10,13-16H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VJJLWTIUAYCRDS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C#CC#CC(C)(C)N1CCC(=O)CC1)N2CCC(=O)CC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H28N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,1'-(2,7-Dimethylocta-3,5-diyne-2,7-diyl)dipiperidin-4-one

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